A Technical Guide to the Discovery and Development of Potent Mcl-1 Inhibitors
A Technical Guide to the Discovery and Development of Potent Mcl-1 Inhibitors
This guide provides an in-depth overview of the discovery and development of selective inhibitors targeting Myeloid Cell Leukemia-1 (Mcl-1), a critical pro-survival protein and a key therapeutic target in oncology. While the query specified "(E)-Mcl-1 inhibitor 7," publicly available information on a compound with this exact designation is limited, primarily appearing in patent literature with sparse biological data.[1] Therefore, this guide will focus on a well-characterized and clinically evaluated Mcl-1 inhibitor, AZD5991 , which was designated (Ra)-7 in its discovery publication, as a representative case study.[2] This approach allows for a comprehensive exploration of the scientific journey from initial discovery to preclinical and clinical evaluation, fulfilling the core requirements for a detailed technical resource for researchers, scientists, and drug development professionals.
Introduction to Mcl-1 as a Therapeutic Target
Myeloid Cell Leukemia-1 (Mcl-1) is a member of the B-cell lymphoma 2 (Bcl-2) family of proteins that are pivotal regulators of the intrinsic apoptotic pathway.[3][4][5] Unlike other anti-apoptotic Bcl-2 family members, Mcl-1 has a very short half-life, allowing it to act as a rapid sensor to cellular stress and survival signals. Mcl-1 sequesters pro-apoptotic proteins, particularly Bak, preventing them from initiating mitochondrial outer membrane permeabilization (MOMP) and subsequent caspase activation, which leads to programmed cell death.[2]
Overexpression and amplification of the MCL1 gene are common in a wide range of human cancers, including multiple myeloma, acute myeloid leukemia (AML), and various solid tumors.[3][4][6] Elevated Mcl-1 levels are associated with tumor progression, poor prognosis, and resistance to numerous anti-cancer therapies, including conventional chemotherapy and even other Bcl-2 family inhibitors like venetoclax.[3][4] Consequently, the development of small-molecule inhibitors that directly and selectively target Mcl-1 has been a major focus in oncology drug discovery.[3][7][8]
Discovery and Optimization of AZD5991 ((Ra)-7)
The development of potent and selective Mcl-1 inhibitors has been challenging due to the shallow and adaptable binding groove of the Mcl-1 protein.[9] The discovery of AZD5991 stemmed from a structure-based drug design approach, beginning with a known inhibitor scaffold. Through the identification of an induced-fit pocket in Mcl-1, a series of macrocyclic inhibitors were designed and synthesized, leading to the identification of (Ra)-7, now known as AZD5991.[2] This macrocyclic structure provided a rigid conformation that resulted in a rapid on-rate of binding to Mcl-1.[2]
Further optimization of this series involved structure-activity relationship (SAR) studies, leading to derivatives with improved potency. For instance, the 6-Cl indole derivative, compound 7 in a related series, showed a Mcl-1 FRET IC50 of less than 3 nM.[10] Ultimately, (Ra)-7 (AZD5991) was selected as the clinical development candidate due to its superior potency across a range of Mcl-1-dependent cell lines.[10]
Quantitative Data for Mcl-1 Inhibitors
The following tables summarize the in vitro binding affinities and cellular activities of AZD5991 ((Ra)-7) and another notable Mcl-1 inhibitor, S63845, for comparison.
Table 1: In Vitro Binding Affinity of Mcl-1 Inhibitors
| Compound | Target | Assay Type | Ki | IC50 | Kd | Reference |
| AZD5991 ((Ra)-7) | Mcl-1 | FRET | 200 pM | 0.72 nM | - | [2] |
| Mcl-1 | SPR | - | - | 170 pM | [2] | |
| Bcl-2 | FRET | 6.8 µM | 20 µM | - | [2] | |
| Bcl-xL | FRET | 18 µM | 36 µM | - | [2] | |
| Bcl-w | FRET | 25 µM | 49 µM | - | [2] | |
| Bfl-1 | FRET | 12 µM | 24 µM | - | [2] | |
| S63845 | Mcl-1 | - | - | - | 0.19 nM | [11] |
| (E)-Mcl-1 inhibitor 7 | Mcl-1 | - | <1 nM | <500 nM | - | [1] |
Table 2: Cellular Activity of AZD5991 in Mcl-1 Dependent Cell Lines
| Cell Line | Cancer Type | Assay Type | EC50 / GI50 | Reference |
| MOLP-8 | Multiple Myeloma | Caspase 3/7 Activity (6h) | 33 nM | [12] |
| MV4-11 | Acute Myeloid Leukemia | Caspase 3/7 Activity (6h) | 24 nM | [12] |
| NCI-H23 | Non-Small Cell Lung Cancer | Cell Viability | 190 nM | [13] |
| Eµ-Myc (Mcl-1 OE) | Lymphoma | Apoptosis Induction | 0.35 µM | [2] |
| Eµ-Myc (Control) | Lymphoma | Apoptosis Induction | 1.07 µM | [2] |
Experimental Protocols
Detailed methodologies are crucial for the replication and extension of scientific findings. Below are summaries of key experimental protocols used in the characterization of Mcl-1 inhibitors like AZD5991.
1. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay
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Objective: To determine the binding affinity (IC50 and Ki) of inhibitors to Mcl-1 and other Bcl-2 family proteins.
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Principle: This assay measures the disruption of the interaction between a fluorescently labeled BH3 peptide and the target protein by a competing inhibitor.
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General Protocol:
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Recombinant Mcl-1 protein is incubated with a fluorescently labeled (e.g., biotinylated) BH3 peptide and a fluorescent donor/acceptor pair (e.g., europium-streptavidin and allophycocyanin-anti-His).
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Serial dilutions of the test inhibitor (e.g., AZD5991) are added to the mixture.
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The reaction is incubated to reach equilibrium.
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The TR-FRET signal is measured using a plate reader. A decrease in the FRET signal indicates displacement of the BH3 peptide by the inhibitor.
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IC50 values are calculated by fitting the dose-response curves to a four-parameter logistic equation. Ki values can be derived from the IC50 using the Cheng-Prusoff equation.[6]
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2. Surface Plasmon Resonance (SPR) Assay
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Objective: To measure the binding affinity (Kd) and kinetics (kon, koff) of the inhibitor to Mcl-1.
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Principle: SPR detects changes in the refractive index at the surface of a sensor chip when an analyte (inhibitor) binds to a ligand (Mcl-1) immobilized on the chip.
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General Protocol:
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Recombinant Mcl-1 protein is immobilized on a sensor chip.
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A series of concentrations of the inhibitor are flowed over the chip surface.
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The association (kon) and dissociation (koff) rates are measured in real-time.
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The equilibrium dissociation constant (Kd) is calculated as koff/kon.[2]
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3. Cell Viability and Apoptosis Assays
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Objective: To assess the effect of the Mcl-1 inhibitor on cancer cell growth and induction of apoptosis.
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Protocols:
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Caspase-3/7 Activity Assay: Cells are treated with the inhibitor for a specified time (e.g., 6 hours). A luminogenic caspase-3/7 substrate is added, and the resulting luminescence, proportional to caspase activity, is measured.[6][12]
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Annexin V Staining: Apoptosis is measured by flow cytometry using fluorescently labeled Annexin V, which binds to phosphatidylserine exposed on the outer leaflet of the cell membrane during early apoptosis.[12]
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Mitochondrial Outer Membrane Permeabilization (MOMP) Assay: MOMP can be assessed by measuring the release of cytochrome c from the mitochondria into the cytosol via western blotting or by using fluorescent dyes that accumulate in mitochondria with intact membrane potential.[2]
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4. In Vivo Xenograft Models
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Objective: To evaluate the anti-tumor efficacy of the Mcl-1 inhibitor in a living organism.
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General Protocol:
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Human cancer cells (e.g., MOLP-8 multiple myeloma cells) are subcutaneously implanted into immunodeficient mice.[2]
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Once tumors are established, mice are treated with the inhibitor (e.g., a single intravenous dose of AZD5991) or vehicle control.[2]
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Tumor volume and body weight are monitored over time.
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Efficacy is reported as tumor growth inhibition (TGI) or tumor regression.[13]
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Pharmacodynamic markers, such as cleaved caspase-3 in tumor lysates, can be measured to confirm on-target activity.[2]
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language for Graphviz, illustrate the Mcl-1 signaling pathway, the mechanism of action of Mcl-1 inhibitors, and a typical drug discovery workflow.
Caption: The intrinsic apoptosis pathway regulated by Bcl-2 family proteins.
Caption: Mechanism of action of a selective Mcl-1 inhibitor.
Caption: A typical workflow for Mcl-1 inhibitor discovery and development.
Conclusion and Future Directions
The discovery and development of potent and selective Mcl-1 inhibitors like AZD5991 represent a significant advancement in the field of oncology. These molecules have demonstrated promising preclinical activity, validating Mcl-1 as a druggable target.[2][14][15][16] AZD5991 progressed to Phase I clinical trials for patients with hematological malignancies.[15][17] However, the clinical development of AZD5991 was halted due to an unfavorable risk/benefit ratio, primarily related to cardiac toxicity (asymptomatic troponin elevation).[17][18]
This highlights a key challenge for the field: achieving a therapeutic window that allows for potent anti-tumor activity without causing significant on-target toxicity in normal tissues, such as cardiomyocytes, which also rely on Mcl-1 for survival. Future research will likely focus on developing next-generation Mcl-1 inhibitors with improved safety profiles, exploring intermittent dosing schedules, and identifying predictive biomarkers to select patient populations most likely to benefit from Mcl-1 inhibition. Combination therapies, such as pairing Mcl-1 inhibitors with other targeted agents like the Bcl-2 inhibitor venetoclax, also hold significant promise for overcoming drug resistance and improving patient outcomes.[2][12]
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Discovery of Mcl-1-specific inhibitor AZD5991 and preclinical activity in multiple myeloma and acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Discovery and Biological Characterization of Potent Myeloid Cell Leukemia-1 (Mcl-1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Small molecule Mcl-1 inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Discovery of a Myeloid Cell Leukemia 1 (Mcl-1) Inhibitor That Demonstrates Potent In Vivo Activities in Mouse Models of Hematological and Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Discovery of Mcl-1 inhibitors from integrated high throughput and virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Discovery of potent myeloid cell leukemia 1 (Mcl 1) inhibitors using fragment based methods and structure based design - PMC [pmc.ncbi.nlm.nih.gov]
- 9. aacrjournals.org [aacrjournals.org]
- 10. researchgate.net [researchgate.net]
- 11. The MCL-1 inhibitor S63845: an exciting new addition to the armoury of anti-cancer agents - Powell - Journal of Xiangya Medicine [jxym.amegroups.org]
- 12. AZD5991 [openinnovation.astrazeneca.com]
- 13. medchemexpress.com [medchemexpress.com]
- 14. [PDF] Discovery of Mcl-1-specific inhibitor AZD5991 and preclinical activity in multiple myeloma and acute myeloid leukemia | Semantic Scholar [semanticscholar.org]
- 15. Discovery of Mcl-1-specific inhibitor AZD5991 and preclinical activity in multiple myeloma and acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. research.monash.edu [research.monash.edu]
- 17. P579: SAFETY, TOLERABILITY, PHARMACOKINETICS, AND PRELIMINARY ANTITUMOR ACTIVITY OF AZD5991 IN RELAPSED/ REFRACTORY HEMATOLOGIC MALIGNANCIES: A PHASE 1 FIRST-IN-HUMAN STUDY - PMC [pmc.ncbi.nlm.nih.gov]
- 18. m.youtube.com [m.youtube.com]
